Ethyl vanillin isobutyrate
Ethyl vanillin isobutyrate
Ethyl vanillin isobutyrate belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Ethyl vanillin isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ethyl vanillin isobutyrate is primarily located in the membrane (predicted from logP). Ethyl vanillin isobutyrate has a sweet, chocolate, and creamy taste.
Ethyl vanillin isobutyrate is a member of the class of benzaldehydes that is benzaldehyde substituted by an ethoxy group at position 3 and by a (2-methylpropanoyl)oxy group at position 4. It has a role as a flavouring agent. It is an aromatic ether, a member of benzaldehydes and a carboxylic ester.
Ethyl vanillin isobutyrate is a member of the class of benzaldehydes that is benzaldehyde substituted by an ethoxy group at position 3 and by a (2-methylpropanoyl)oxy group at position 4. It has a role as a flavouring agent. It is an aromatic ether, a member of benzaldehydes and a carboxylic ester.
Brand Name:
Vulcanchem
CAS No.:
188417-26-7
VCID:
VC0070703
InChI:
InChI=1S/C13H16O4/c1-4-16-12-7-10(8-14)5-6-11(12)17-13(15)9(2)3/h5-9H,4H2,1-3H3
SMILES:
CCOC1=C(C=CC(=C1)C=O)OC(=O)C(C)C
Molecular Formula:
C13H16O4
Molecular Weight:
236.26 g/mol
Ethyl vanillin isobutyrate
CAS No.: 188417-26-7
Main Products
VCID: VC0070703
Molecular Formula: C13H16O4
Molecular Weight: 236.26 g/mol
| CAS No. | 188417-26-7 |
|---|---|
| Product Name | Ethyl vanillin isobutyrate |
| Molecular Formula | C13H16O4 |
| Molecular Weight | 236.26 g/mol |
| IUPAC Name | (2-ethoxy-4-formylphenyl) 2-methylpropanoate |
| Standard InChI | InChI=1S/C13H16O4/c1-4-16-12-7-10(8-14)5-6-11(12)17-13(15)9(2)3/h5-9H,4H2,1-3H3 |
| Standard InChIKey | BTCQMCOBMIXUCG-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=CC(=C1)C=O)OC(=O)C(C)C |
| Canonical SMILES | CCOC1=C(C=CC(=C1)C=O)OC(=O)C(C)C |
| Physical Description | white to light yellow powde |
| Description | Ethyl vanillin isobutyrate belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Ethyl vanillin isobutyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ethyl vanillin isobutyrate is primarily located in the membrane (predicted from logP). Ethyl vanillin isobutyrate has a sweet, chocolate, and creamy taste. Ethyl vanillin isobutyrate is a member of the class of benzaldehydes that is benzaldehyde substituted by an ethoxy group at position 3 and by a (2-methylpropanoyl)oxy group at position 4. It has a role as a flavouring agent. It is an aromatic ether, a member of benzaldehydes and a carboxylic ester. |
| Solubility | insoluble in water; soluble in organic solvents, oils freely soluble (in ethanol) |
| PubChem Compound | 673160 |
| Last Modified | Nov 11 2021 |
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